Cas no 1468785-96-7 (1-imidazo[1,2-a]pyridin-5-ylethanamine)

• Product Name: 1-imidazo[1,2-a]pyridin-5-ylethanamine
• CAS No: 1468785-96-7
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• CID: 5746805
• PubChem ID: 82415402
• Update Time: 2026-03-11

1-imidazo[1,2-a]pyridin-5-ylethanamine Chemical and Physical Properties

Names and Identifiers

• 1-imidazo[1,2-a]pyridin-5-ylethanamine
• 1-{imidazo[1,2-a]pyridin-5-yl}ethan-1-amine
• 1-(Imidazo[1,2-a]pyridin-5-yl)ethanamine
• P19468
• 1468785-96-7
• Imidazo[1,2-a]pyridine-5-methanamine, α-methyl-

• Inchi： 1S/C9H11N3/c1-7(10)8-3-2-4-9-11-5-6-12(8)9/h2-7H,10H2,1H3
• InChI Key： KRLKQJWUKKCWBR-UHFFFAOYSA-N
• SMILES： N12C=CN=C1C=CC=C2C(C)N

Computed Properties

• Exact Mass: 161.095297364g/mol
• Monoisotopic Mass: 161.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.3Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• pka: 8.18±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 1-imidazo[1,2-a]pyridin-5-ylethanamine

1-Imidazo[1,2-a]pyridin-5-ylethanamine: A Comprehensive Overview

1-imidazo[1,2-a]pyridin-5-ylethanamine (CAS No. 1468785-96-7) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of imidazopyridines, which are known for their diverse biological activities and potential applications in drug discovery. The imidazo[1,2-a]pyridine core structure is a fused bicyclic system that combines the properties of both imidazole and pyridine rings, making it a versatile scaffold for various chemical modifications.

Recent studies have highlighted the antimicrobial activity of 1-imidazo[1,2-a]pyridin-5-ylethanamine, particularly against Gram-positive bacteria. Researchers have explored its potential as a novel antimicrobial agent in the context of rising antibiotic resistance. The compound's ability to disrupt bacterial cell membranes without significant cytotoxicity to mammalian cells makes it a promising candidate for further development.

In addition to its antimicrobial properties, 1-imidazo[1,2-a]pyridin-5-ylethanamine has shown anticancer activity in preclinical models. Studies have demonstrated its ability to induce apoptosis in cancer cells by modulating key signaling pathways. This suggests that the compound could be a lead molecule for the development of targeted therapies against various cancers.

The synthesis of 1-imidazo[1,2-a]pyridin-5-ylethanamine involves a multi-step process that typically begins with the preparation of the imidazo[1,2-a]pyridine ring system. Recent advancements in synthetic chemistry have enabled more efficient routes to this compound, including microwave-assisted synthesis and catalytic methods. These improvements have enhanced the scalability and cost-effectiveness of producing this compound for research and potential commercial applications.

From a structural perspective, 1-imidazo[1,2-a]pyridin-5-ylethanamine features an ethylamine side chain attached to the imidazo[1,2-a]pyridine ring at position 5. This substitution pattern is critical for its biological activity, as it influences both the molecule's solubility and its ability to interact with target proteins. Computational studies have provided insights into the molecular interactions that underpin its bioactivity, further guiding efforts to optimize its pharmacokinetic properties.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and safety profile of 1-imidazo[1,2-a]pyridin-5-ylethanamine. Ongoing studies are exploring its efficacy in animal models of infectious diseases and cancer, as well as investigating potential toxicological effects. These investigations are essential for determining whether this compound can progress to clinical trials and eventual therapeutic use.

In conclusion, 1-imidazo[1,2-a]pyridin-5-ylethanamine represents a valuable addition to the arsenal of bioactive compounds with potential applications in medicine. Its unique chemical structure and diverse biological activities make it a subject of continued interest among researchers in academia and industry alike.